Cas no 1512-30-7 (Difluoromethanesulfonyl chloride)

• Product Name: Difluoromethanesulfonyl chloride
• CAS No: 1512-30-7
• MF: CHClF₂O₂S
• MW: 150.532245397568
• MDL: MFCD09971548
• CID: 182287
• PubChem ID: 73932
• Update Time: 2025-04-19

Difluoromethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Methanesulfonylchloride, 1,1-difluoro-
• DIFLUOROMETHANESULFONYL CHLORIDE
• difluoromethanesulphonyl chloride
• chloro(difluoromethyl) sulfone
• difluoromethanesulfonic acid chloride
• difluoromethylsulfonyl chloride
• EINECS 216-150-7
• NS00045569
• HCF2SO2Cl
• difluoromethane-sulfonyl chloride
• SCHEMBL916367
• EN300-31728
• difluoro-methanesulfonyl chloride
• AKOS009173304
• F20532
• MFCD09971548
• BS-12692
• 1,1-Difluoromethanesulfonyl chloride
• DTXSID00164732
• Methanesulfonyl chloride, difluoro-
• Difluoromethanesulfonyl chloride, AldrichCPR
• 1512-30-7
• 1,1-Difluoromethanesulfonyl Chloride;
• Difluoromethanesulfonyl chloride

• MDL： MFCD09971548
• Inchi： 1S/CHClF2O2S/c2-7(5,6)1(3)4/h1H
• InChI Key： JYQLKKNUGGVARY-UHFFFAOYSA-N
• SMILES： ClS(C(F)F)(=O)=O

Computed Properties

• Exact Mass: 149.93500
• Monoisotopic Mass: 149.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.696
• Boiling Point: 84.7°Cat760mmHg
• Flash Point: 5℃(41℉)(lit.)
• Refractive Index: 1.379
• PSA: 42.52000
• LogP: 1.85840

Difluoromethanesulfonyl chloride Security Information

• Hazard Category Code： 34
• Safety Instruction： 36